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Compound of Interest

Compound Name: Sigma-LIGAND-1 hydrochloride

Cat. No.: B163890 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract: This document provides detailed protocols for the preparation of solutions containing

PRE-084 hydrochloride, a high-affinity, selective sigma-1 (σ1) receptor agonist.[1][2] It is

intended for researchers, scientists, and drug development professionals. Included are the

physicochemical properties, solution preparation methods for in vitro and in vivo models, and

relevant biological context including a diagram of the sigma-1 receptor signaling pathway.

Introduction to PRE-084 Hydrochloride
PRE-084 hydrochloride is a potent and selective agonist for the sigma-1 (σ1) receptor, a

unique ligand-operated chaperone protein located primarily at the endoplasmic reticulum (ER).

[3][4][5] It displays high affinity for the σ1 receptor (Ki = 2.2 nM) and significantly lower affinity

for the σ2 receptor (Ki = 13,091 nM).[1][2] This selectivity makes it a valuable tool for

investigating the therapeutic potential of σ1 receptor modulation in various conditions, including

neurodegenerative diseases, depression, and cardiovascular diseases.[4][6][7] In experimental

models, PRE-084 has demonstrated neuroprotective, antiamnesic, and antidepressant-like

effects.[1][7][8]

Physicochemical and Solubility Data
Accurate solution preparation begins with understanding the compound's properties. The data

below has been compiled from various suppliers and literature.
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Property Value Source(s)

Chemical Name

2-(4-Morpholinethyl) 1-

phenylcyclohexanecarboxylate

hydrochloride

[2]

CAS Number 75136-54-8 [1][9]

Molecular Formula C₁₉H₂₇NO₃ • HCl [1]

Molecular Weight 353.89 g/mol [9]

Appearance White to off-white solid [9]

Purity ≥98% [1]

Solubility in Water Up to 25 mM (~8.85 mg/mL)

Solubility in DMSO Up to 75 mM (~26.54 mg/mL) [2]

Powder Storage -20°C for up to 3 years [9][10]

Solution Storage
-80°C for up to 1 year (in

solvent)
[9][11]

Solution Preparation Protocols
Proper dissolution and storage are critical for experimental reproducibility. It is recommended to

prepare fresh working solutions from a frozen stock for each experiment. Avoid repeated

freeze-thaw cycles.[8]

General Safety Precautions
Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the powdered compound in a chemical fume hood or ventilated enclosure to avoid

inhalation.

Refer to the Safety Data Sheet (SDS) for complete handling and emergency procedures.[12]
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Preparation of Stock Solutions
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions due to its high solubilizing capacity for PRE-084 hydrochloride.[9]

Table 2: Stock Solution Preparation Guide (using DMSO)

Desired Stock
Concentration

Mass of PRE-084 HCl to
Weigh

Volume of DMSO to Add

10 mM 3.54 mg 1 mL

20 mM 7.08 mg 1 mL

| 50 mM | 17.70 mg | 1 mL |

Protocol for 10 mM Stock Solution:

Weighing: Accurately weigh 3.54 mg of PRE-084 hydrochloride powder and place it in a

sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube.[13][14]

Mixing: Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution. Gentle

warming or sonication can be used to aid dissolution if necessary.[9][10]

Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

cryovials. Store aliquots at -80°C.[9]

Preparation of Working Solutions for In Vitro
Experiments
Working solutions are prepared by diluting the DMSO stock solution into an aqueous buffer or

cell culture medium. The final concentration of DMSO should be kept low (typically <0.5%) to

avoid solvent-induced artifacts.

Example: Preparing a 10 µM working solution in cell culture medium:
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Thaw Stock: Thaw a single aliquot of 10 mM PRE-084 HCl stock solution at room

temperature.

Dilution Calculation: To prepare 1 mL of 10 µM working solution, you will need 1 µL of the 10

mM stock solution (a 1:1000 dilution).

Preparation: In a sterile tube, add 999 µL of pre-warmed cell culture medium.

Mixing: Add 1 µL of the 10 mM stock solution to the medium. Mix thoroughly by gentle

pipetting or brief vortexing.

Application: Use the freshly prepared working solution immediately for your cell-based assay.

[9] In vitro studies have shown that PRE-084 is neuroprotective at concentrations around 10

µM.[8][10]

Experimental Workflow and Biological Context
Solution Preparation Workflow
The following diagram illustrates the standard workflow for preparing PRE-084 hydrochloride

solutions for experimental use.
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Caption: Workflow for preparing PRE-084 HCl solutions.

Sigma-1 Receptor Signaling Pathway
PRE-084 exerts its effects by binding to and activating the sigma-1 receptor (σ1R). The σ1R is

an intracellular chaperone protein that resides at the mitochondria-associated ER membrane

(MAM).[4][5] Upon activation by an agonist like PRE-084, it can dissociate and interact with
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various client proteins, modulating key cellular processes like calcium signaling, ion channel

function, and cellular stress responses.[3][5][15]
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Caption: Simplified Sigma-1 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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